Potassium Channel

  • 1-(2-(6-Methyl-2-pyridyl)ethyl)-4-(4-methylsulfonylamin...
    • CAS RN
    • 113559-13-0
    • Molecular Formula:
    • C21H29Cl2N3O3S
    • Molecular Weight:
    • 474.4 g/mol
    Description
    Voltage-gated potassium ERG channels (Kv11.1), encoded by the ether-a-go-go related gene, mediate the inwardly rectifying potassium (K+) current that repolarizes myocardial cells, gut smooth muscle cells, and in...
  • 1-(2-hydroxy-5-(trifluoromethyl)phenyl)-5-(trifluoromet...
    • CAS RN
    • 153587-01-0
    • Molecular Formula:
    • C15H8F6N2O2
    • Molecular Weight:
    • 362.23 g/mol
    Description
    NS 1619 is a calcium-dependent activator of large-conductance Ca2+-activated K+ (BKCa) channels in vascular smooth muscle. It is typically used at a concentration of 30 µM to hyperpolarize the membrane potential...
  • Glimepiride
    • CAS RN
    • 93479-97-1
    • Molecular Formula:
    • C24H34N4O5S
    • Molecular Weight:
    • 490.6 g/mol
    Description
    Potent cardiac Kir6 (KATP) channel blocker (IC50 = 6.8 nM). Antidiabetic agent. Orally active and active in vivo.Glimepiride is a long-acting sulfonylurea that inhibits ATP-sensitive potassium (KATP) channels in...